Cas no 2306247-10-7 ((2R,5S)-1-ethylsulfonyl-2,5-dimethyl-piperazine)

• Product Name: (2R,5S)-1-ethylsulfonyl-2,5-dimethyl-piperazine
• CAS No: 2306247-10-7
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5174859
• Update Time: 2026-03-04

(2R,5S)-1-ethylsulfonyl-2,5-dimethyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(ethylsulfonyl)-2,5-dimethyl-, (2R,5S)-
• (2R,5S)-1-ethylsulfonyl-2,5-dimethyl-piperazine

• Inchi： 1S/C8H18N2O2S/c1-4-13(11,12)10-6-7(2)9-5-8(10)3/h7-9H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： CYHMAUSEMYWJPJ-JGVFFNPUSA-N
• SMILES： N1(S(CC)(=O)=O)C[C@H](C)NC[C@H]1C

Additional information on (2R,5S)-1-ethylsulfonyl-2,5-dimethyl-piperazine

(2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine: A Comprehensive Overview

The compound (2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine (CAS No. 2306247-10-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This piperazine derivative is characterized by its unique stereochemistry and functional groups, making it a valuable compound for both academic research and potential therapeutic applications. In this article, we will delve into its structure, synthesis, pharmacological properties, and recent advancements in its utilization.

Piperazine derivatives have long been recognized for their versatility in medicinal chemistry. The piperazine ring system serves as a scaffold for various bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The (2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine molecule further enhances this versatility by incorporating an ethylsulfonyl group at the 1-position and methyl substituents at the 2 and 5 positions. This combination of functional groups not only influences the molecule's physical properties but also plays a crucial role in its biological activity.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of piperazine derivatives. The (2R,5S) configuration of this compound is particularly interesting as it may influence its solubility, stability, and interaction with biological systems. Researchers have employed advanced computational methods to model the molecule's behavior in different environments, providing valuable insights into its potential applications.

The synthesis of (2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the piperazine ring system, followed by selective substitution at specific positions to introduce the ethylsulfonyl and methyl groups. The stereochemical control during these steps is critical to ensure the desired configuration of the final product.

Pharmacological studies have demonstrated that this compound exhibits promising activity in several therapeutic areas. For instance, it has shown potential as a modulator of ion channels, which are key targets in treating conditions such as epilepsy and chronic pain. Additionally, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory therapies.

One of the most exciting developments involving (2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine is its role in drug delivery systems. Researchers have explored its use as a carrier molecule for delivering therapeutic agents across biological barriers. Its unique chemical properties allow it to enhance drug solubility and bioavailability while minimizing side effects.

In conclusion, (2R,5S)-1-Ethylsulfonyl-2,5-Dimethyl-Piperazine (CAS No. 2306247-10-7) represents a significant advancement in the field of medicinal chemistry. Its stereochemically defined structure and functional groups make it a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.